Cas no 220286-47-5 (Methyl 3-amino-5-(hydroxymethyl)benzoate)

• Product Name: Methyl 3-amino-5-(hydroxymethyl)benzoate
• CAS No: 220286-47-5
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD11036276
• CID: 2147275
• PubChem ID: 10535399
• Update Time: 2024-11-04

Methyl 3-amino-5-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-5-(hydroxymethyl)benzoate
• MOYDZZVEYJZZGZ-UHFFFAOYSA-N
• FCH886298
• Methyl 3-Amino-5-hydroxymethylbenzoate
• OR310906
• 3-Amino-5-[hydroxymethyl]benzoic acid, methyl ester
• Benzoic acid, 3-amino-5-(hydroxymethyl)-, methyl ester
• CS-0370571
• MFCD11036276
• DTXSID60441359
• Methyl3-amino-5-(hydroxymethyl)benzoate
• DB-297929
• EN300-25395455
• 220286-47-5
• G69104
• A1-00918
• AKOS006308835
• SCHEMBL3600242
• 199536-04-4
• Methyl 3-amino-5-(hydroxymethyl)benzoate

• MDL： MFCD11036276
• Inchi： 1S/C9H11NO3/c1-13-9(12)7-2-6(5-11)3-8(10)4-7/h2-4,11H,5,10H2,1H3
• InChI Key： MOYDZZVEYJZZGZ-UHFFFAOYSA-N
• SMILES： OCC1C=C(C=C(C(=O)OC)C=1)N

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6
• XLogP3: 0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters